N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(2,4-dichlorophenoxy)acetamide
Description
N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C21H16Cl2N6O2 and its molecular weight is 455.3. The purity is usually 95%.
BenchChem offers high-quality N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(2,4-dichlorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-2-(2,4-dichlorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicide Degradation
2,4-Dichlorophenoxyacetic acid (2,4-D): is a widely used herbicide. Researchers have explored its electro-catalytic degradation from aqueous solutions using different anode electrodes. Notably, lead dioxide-coated graphite (G/β-PbO₂) demonstrated remarkable efficiency in degrading 2,4-D. By optimizing parameters such as pH, current density, and electrolysis time, G/β-PbO₂ achieved up to 89.8% degradation efficiency. Additionally, it exhibited lower energy consumption compared to other electrodes .
Controlled Release Formulations
Efforts have been made to create controlled release formulations for pesticides, including 2,4-D. These formulations aim to reduce volatilization and leaching risks. By encapsulating 2,4-D within specific carriers, researchers hope to enhance its efficacy while minimizing environmental impact .
Selective Herbicidal Activity
2,4-D is a selective herbicide that targets dicotyledonous plants without affecting monocots. It mimics natural auxin at the molecular level, disrupting plant growth and development. Understanding its mode of action provides insights for designing safer and more effective herbicides .
Environmental Remediation
Researchers explore the use of 2,4-D for environmental remediation. Its ability to degrade herbicides and other pollutants makes it a potential candidate for treating wastewater contaminated with resistant compounds. The electrochemical process using G/β-PbO₂ electrodes shows promise in this context .
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N6O2/c22-14-2-7-18(17(23)10-14)31-12-21(30)28-16-5-3-15(4-6-16)27-19-11-20(25-13-24-19)29-9-1-8-26-29/h1-11,13H,12H2,(H,28,30)(H,24,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEXOSHGKHYFPJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=NC(=C2)NC3=CC=C(C=C3)NC(=O)COC4=C(C=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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